Cas no 2122526-51-4 (3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile)

3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile structure
2122526-51-4 structure
Product Name:3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile
CAS No:2122526-51-4
MF:C9H7F3N2
MW:200.160492181778
CID:6463145
PubChem ID:165860330
Update Time:2024-01-15

3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile
    • 2122526-51-4
    • EN300-1942866
    • 3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
    • Inchi: 1S/C9H7F3N2/c10-9(11,12)7-3-2-6-14-8(7)4-1-5-13/h2-3,6H,1,4H2
    • InChI Key: MKKLYYISKZOUGZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=C1CCC#N)(F)F

Computed Properties

  • Exact Mass: 200.05613272g/mol
  • Monoisotopic Mass: 200.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.7Ų

3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1942866-0.05g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
0.05g
$851.0 2023-09-17
Enamine
EN300-1942866-0.1g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
0.1g
$892.0 2023-09-17
Enamine
EN300-1942866-0.25g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
0.25g
$933.0 2023-09-17
Enamine
EN300-1942866-0.5g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
0.5g
$974.0 2023-09-17
Enamine
EN300-1942866-1.0g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
1g
$1014.0 2023-05-26
Enamine
EN300-1942866-2.5g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
2.5g
$1988.0 2023-09-17
Enamine
EN300-1942866-5.0g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
5g
$2940.0 2023-05-26
Enamine
EN300-1942866-10.0g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
10g
$4360.0 2023-05-26
Enamine
EN300-1942866-1g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
1g
$1014.0 2023-09-17
Enamine
EN300-1942866-5g
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
2122526-51-4
5g
$2940.0 2023-09-17
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd